Cas no 1152661-19-2 (butyl(2,4,5-trimethylphenyl)methylamine)

• Product Name: butyl(2,4,5-trimethylphenyl)methylamine
• CAS No: 1152661-19-2
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5186320
• PubChem ID: 43220378
• Update Time: 2026-03-05

butyl(2,4,5-trimethylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-butyl-2,4,5-trimethyl-
• butyl(2,4,5-trimethylphenyl)methylamine

• Inchi： 1S/C14H23N/c1-5-6-7-15-10-14-9-12(3)11(2)8-13(14)4/h8-9,15H,5-7,10H2,1-4H3
• InChI Key： UQXAFDQPWCEVRL-UHFFFAOYSA-N
• SMILES： C1(CNCCCC)=CC(C)=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on butyl(2,4,5-trimethylphenyl)methylamine

Comprehensive Overview of Butyl(2,4,5-trimethylphenyl)methylamine (CAS No. 1152661-19-2)

Butyl(2,4,5-trimethylphenyl)methylamine (CAS No. 1152661-19-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of alkyl-substituted phenylmethylamines, which are widely studied for their versatility in synthetic chemistry and material science. Researchers and industry professionals frequently search for terms like "butyl(2,4,5-trimethylphenyl)methylamine uses" or "CAS 1152661-19-2 synthesis", reflecting the growing interest in this molecule.

The molecular structure of butyl(2,4,5-trimethylphenyl)methylamine features a butyl group attached to a methylamine moiety, which is further substituted with a 2,4,5-trimethylphenyl ring. This arrangement imparts distinct steric and electronic characteristics, making it a valuable intermediate in the synthesis of more complex compounds. Recent studies have explored its role in the development of advanced materials, particularly in the field of organic electronics and catalysis. The compound's stability and reactivity profile have also made it a subject of interest for pharmaceutical research, though its exact applications remain under investigation.

One of the most frequently asked questions about CAS 1152661-19-2 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, often involving the alkylation of 2,4,5-trimethylphenylmethylamine with butyl halides or similar reagents. Optimizing these processes is a key focus for chemists, as it directly impacts the compound's yield and purity. Searches for "butyl(2,4,5-trimethylphenyl)methylamine synthesis protocol" or "CAS 1152661-19-2 purification methods" highlight the practical challenges faced by researchers working with this molecule.

In the context of green chemistry, butyl(2,4,5-trimethylphenyl)methylamine has been evaluated for its environmental footprint. With increasing regulatory pressure on chemical manufacturing, industries are seeking sustainable alternatives to traditional solvents and reagents. This compound's potential as a bio-based intermediate has sparked discussions about its role in reducing the carbon footprint of chemical processes. Keywords like "eco-friendly synthesis of CAS 1152661-19-2" or "green applications of butyl(2,4,5-trimethylphenyl)methylamine" are gaining traction in academic and industrial circles.

The physical and chemical properties of butyl(2,4,5-trimethylphenyl)methylamine are critical for its handling and application. Its solubility in common organic solvents, melting point, and stability under various conditions are frequently searched topics. For instance, queries such as "solubility of CAS 1152661-19-2 in ethanol" or "thermal stability of butyl(2,4,5-trimethylphenyl)methylamine" are common among laboratory technicians and process engineers. These properties dictate its suitability for specific reactions or formulations, making them essential for practical use.

Another area of interest is the analytical characterization of CAS 1152661-19-2. Techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the compound's identity and purity. Researchers often look for "NMR data for butyl(2,4,5-trimethylphenyl)methylamine" or "HPLC methods for CAS 1152661-19-2 analysis" to ensure accurate results in their experiments. These analytical tools are indispensable for quality control in both research and industrial settings.

Looking ahead, the future of butyl(2,4,5-trimethylphenyl)methylamine lies in its potential cross-disciplinary applications. From material science to medicinal chemistry, this compound's versatility opens doors to innovative uses. As the scientific community continues to explore its capabilities, searches for "emerging applications of CAS 1152661-19-2" or "butyl(2,4,5-trimethylphenyl)methylamine in nanotechnology" are expected to rise. Its role in addressing contemporary challenges, such as energy storage or drug delivery systems, remains a promising avenue for further research.

In summary, butyl(2,4,5-trimethylphenyl)methylamine (CAS No. 1152661-19-2) is a compound of significant scientific and industrial interest. Its unique structure, synthetic accessibility, and broad applicability make it a valuable asset in modern chemistry. Whether you're a researcher investigating its mechanistic pathways or an industry professional exploring its commercial potential, understanding this molecule's intricacies is essential. With ongoing advancements in chemical synthesis and characterization, the full scope of its utility is yet to be realized.